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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the essential physical properties of liquid

propane (C₃H₈) at cryogenic temperatures. Understanding these properties is critical for a

range of applications, from its use as a refrigerant and solvent to its role in specialized

laboratory procedures. This document summarizes key quantitative data in tabular form,

outlines experimental protocols for property determination, and presents a logical workflow for

these experimental investigations.

Core Physical Properties of Propane
Propane is a colorless, odorless, and non-corrosive gas under standard conditions.[1][2][3][4] It

is highly flammable and forms an explosive mixture with air at low concentrations.[1][3][4] For

many applications, it is stored and transported as a liquefied gas under pressure.[2][5] Its use

as a feedstock for ethylene production, a solvent, a refrigerant, and an aerosol propellant

underscores its industrial importance.[1][3][4]

A summary of the fundamental physical constants for propane is provided in Table 1.

Table 1: Fundamental Physical Constants of Propane
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Property Value Reference

Molecular Weight 44.096 g/mol [1][3][4][6]

Normal Boiling Point 231.185 K (-42.0 °C) [1][3][4][7]

Melting Point 85.47 K (-187.7 °C) [1][2][3][4]

Critical Temperature 369.9 K (96.7 °C) [1][3][4]

Critical Pressure 4.301 MPa [1][3][4]

Critical Density 220 kg/m ³ [1][3][4][6]

Triple Point Temperature ~85 K [8]

Thermophysical Properties of Saturated Liquid
Propane at Cryogenic Temperatures
The following tables present key thermophysical properties of saturated liquid propane at

various cryogenic temperatures. The data is compiled from several authoritative sources,

primarily the National Institute of Standards and Technology (NIST) and referenced research

papers.[1][3][4][9]

Table 2: Density of Saturated Liquid Propane
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Temperature (K) Density ( kg/m ³)

90 730.6

100 719.9

120 698.2

140 675.7

160 652.3

180 627.8

200 601.9

220 574.4

231.15 (NBP) 581.0

Note: Data is derived from sources referencing the work of Younglove and Ely (1987) and

Goodwin and Haynes (1982).[1][3][4][9][10][11]

Table 3: Viscosity of Saturated Liquid Propane

Temperature (K) Viscosity (mPa·s)

90 0.983

100 0.704

120 0.448

140 0.311

160 0.230

180 0.177

200 0.140

220 0.113

231.15 (NBP) 0.101
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Note: Data is derived from sources referencing the work of Younglove and Ely (1987).[1][3][4]

[10] A detailed correlation for the viscosity of propane has been developed, taking into account

the steep increase at low temperatures and higher densities.[12]

Table 4: Thermal Conductivity of Saturated Liquid Propane

Temperature (K) Thermal Conductivity (W/m·K)

90 0.189

100 0.179

120 0.160

140 0.142

160 0.125

180 0.110

200 0.096

220 0.084

231.15 (NBP) 0.077

Note: Data is derived from sources referencing the work of Younglove and Ely (1987).[1][3][4]

[10]

Table 5: Vapor Pressure of Saturated Liquid Propane
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Temperature (K) Vapor Pressure (kPa)

166.02 1.33

180 4.53

200 17.8

220 50.8

231.15 (NBP) 101.325

240 154.0

260 335.0

273.15 475.0

Note: Data is derived from the NIST WebBook and other sources.[9][13][14]

Experimental Protocols for Property Determination
The accurate determination of the physical properties of liquid propane at cryogenic

temperatures relies on precise experimental methodologies. Below are outlines of the typical

protocols employed for measuring key properties.

Specific Heat Measurement
Experimental specific heats for saturated liquid propane have been determined from its triple-

point temperature (~85 K) up to 289 K.[8]

Methodology: Adiabatic Calorimetry

Calorimeter Preparation: A precisely machined copper or stainless steel calorimeter of

known volume and heat capacity is used. The empty calorimeter's heat capacity is

determined over the entire temperature range of the experiment.[8]

Sample Loading: A known molar quantity of high-purity (research grade, 99.99%) propane

is condensed into the calorimeter.[8] The amount is calculated to ensure a two-phase

(liquid-vapor) sample at constant volume.
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Thermal Equilibration: The calorimeter is cooled to the starting cryogenic temperature and

allowed to reach thermal equilibrium.

Heat Input: A precisely measured quantity of electrical energy (heat) is supplied to the

calorimeter, causing a small, measured increase in temperature (ΔT).[8]

Data Acquisition: The temperature change is carefully monitored using calibrated platinum

resistance thermometers.

Calculation: The gross heat capacity of the calorimeter and sample is calculated from the

heat input and the temperature change.[8] By subtracting the known heat capacity of the

empty calorimeter, the specific heat of the propane sample is determined. For saturated

liquid specific heats, corrections are applied to account for the heat of vaporization of the

small amount of liquid that evaporates into the vapor phase during the temperature rise.[8]

Viscosity Measurement
The viscosity of liquid propane has been measured over a wide range of temperatures and

pressures, including the cryogenic region.

Methodology: Capillary Tube Viscometer

Apparatus: A high-pressure capillary tube viscometer is employed. The core of the

apparatus is a capillary tube of known, uniform dimensions (length and radius).

Sample Introduction: Liquid propane is introduced into the viscometer, which is housed

within a cryostat to maintain the desired temperature.

Flow Initiation: A constant, known pressure difference is applied across the ends of the

capillary tube, inducing laminar flow of the liquid propane.

Flow Rate Measurement: The volumetric flow rate of the propane through the capillary is

precisely measured.

Calculation (Poiseuille's Law): The viscosity (η) is calculated using the Hagen-Poiseuille

equation: η = (π * r⁴ * ΔP) / (8 * L * Q) where:

r is the radius of the capillary tube
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ΔP is the pressure difference

L is the length of the capillary tube

Q is the volumetric flow rate

Corrections: Corrections for kinetic energy effects at the capillary entrance and other

potential sources of error are applied to the calculated viscosity.

Thermal Conductivity Measurement
The thermal conductivity of liquid propane is a key parameter for heat transfer applications.

Methodology: Transient Hot-Wire Apparatus

Apparatus: The core of the apparatus consists of two parallel, fine platinum wires

suspended in the liquid propane sample cell. One wire serves as a heater, and the other

as a temperature sensor.

Temperature Control: The sample cell is placed in a cryostat to achieve and maintain the

target cryogenic temperature.

Heating Pulse: A short, precise pulse of electrical current is passed through the heating

wire, causing a rapid, small increase in its temperature.

Temperature Measurement: The resulting temperature rise of the wire is measured as a

function of time by monitoring its electrical resistance.

Calculation: The thermal conductivity (λ) of the surrounding liquid propane is determined

from the slope of the temperature rise versus the logarithm of time. The relationship is

based on the solution to the Fourier equation for heat conduction from a line source.

Data Analysis: The data is analyzed to ensure that the measurements were taken in a time

window where heat transfer is dominated by conduction and free from convection effects.

Logical Workflow for Experimental Determination of
Physical Properties
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The following diagram illustrates a logical workflow for the experimental determination of the

physical properties of liquid propane at cryogenic temperatures.

Preparation Phase

Experimental Phase

Data Analysis and Validation

Procure High-Purity
Propane Sample (≥99.99%)

Select and Calibrate
Appropriate Apparatus
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Cryogenic Environment

(Cryostat)

Integrate
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Apparatus

Cool to Target Cryogenic
Temperature and Equilibrate

Perform Measurement
(e.g., Heat Pulse, Induce Flow)
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(ΔT, Flow Rate, etc.)

Calculate Physical Property
(Apply Governing Equations)

Apply Necessary
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Analysis
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Click to download full resolution via product page

Fig. 1: Experimental workflow for determining cryogenic physical properties.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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